Cas no 1807198-46-4 (Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate)

• Product Name: Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate
• CAS No: 1807198-46-4
• MF: C₁₀H₈ClNO₃
• MW: 225.628421783447
• CID: 4795364
• Update Time: 2025-08-04

Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate

• Inchi： 1S/C10H8ClNO3/c1-15-10(14)6-2-3-9(11)8(5-13)7(6)4-12/h2-3,13H,5H2,1H3
• InChI Key： CDBLDDBPCZUNNG-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)OC)C(C#N)=C1CO

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 286
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3

Additional information on Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate

Comprehensive Overview of Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate (CAS No. 1807198-46-4)

Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate (CAS No. 1807198-46-4) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a methyl ester group, a cyano substituent, and a hydroxymethyl functionality, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its chloro and cyano groups facilitate targeted modifications.

In recent years, the demand for high-purity intermediates like Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate has surged, driven by advancements in small-molecule therapeutics and green chemistry. A common query among chemists is: "How does the hydroxymethyl group influence the compound’s reactivity?" Studies suggest this moiety enhances solubility and provides a handle for further derivatization, aligning with trends toward sustainable synthesis and atom economy.

The compound’s CAS No. 1807198-46-4 is frequently searched in databases like SciFinder and Reaxys, reflecting its niche yet growing relevance. Analytical techniques such as HPLC and NMR are critical for verifying its purity, a topic often discussed in forums focused on quality control in fine chemicals. Notably, its stability under varying pH conditions makes it suitable for multistep synthetic routes, a feature highlighted in recent patents.

From an industrial perspective, Methyl 4-chloro-2-cyano-3-(hydroxymethyl)benzoate aligns with the shift toward custom synthesis and tailored intermediates. Companies specializing in contract research often list it as a key offering, catering to clients exploring novel heterocycles or bioconjugates. Environmental considerations also play a role; its synthesis pathways are being optimized to reduce waste, addressing the green chemistry movement’s priorities.

In summary, CAS No. 1807198-46-4 represents a convergence of structural ingenuity and practical utility. Its applications span from medicinal chemistry to material science, with ongoing research uncovering new possibilities. For laboratories seeking reliable intermediates, this compound exemplifies how molecular design can meet both scientific and sustainability goals.